1-Cyclobutyl-3,5-diethylpyrazole

• IUPAC Name: 1-cyclobutyl-3,5-diethylpyrazole
• InChI: InChI=1S/C11H18N2/c1-3-9-8-10(4-2)13(12-9)11-6-5-7-11/h8,11H,3-7H2,1-2H3
• InChI Key: ONYTYNMGZRHFKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2CCC2)CC
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol

Description

1-Cyclobutyl-3,5-diethylpyrazole is a specialized pyrazole-based compound intended for research and development applications. As a derivative of the pyrazole heterocycle, its structure is characterized by a cyclobutyl group at the N1 position and ethyl substituents at the 3 and 5 positions. This substitution pattern is significant in medicinal chemistry, where the cyclobutyl ring is increasingly valued for its ability to confer conformational restriction, improve metabolic stability, and act as a versatile scaffold for probing hydrophobic pockets in biological targets . Research Applications and Value This compound serves as a versatile building block in organic synthesis and drug discovery efforts. Pyrazole cores are known to be precursors to various heterocyclic products and chelator ligands for preparing coordination compounds . The presence of the cyclobutyl group is particularly advantageous; its unique puckered structure and longer C-C bond lengths can lead to enhanced binding affinity and water solubility compared to more traditional planar aromatic rings . Researchers can utilize 1-Cyclobutyl-3,5-diethylpyrazole as a key intermediate for the synthesis of more complex molecules, potentially for developing compounds with pharmacological activities. Pyrazole derivatives have been extensively studied for a wide range of biological activities, including anticancer properties . Handling and Usage 1-Cyclobutyl-3,5-diethylpyrazole is strictly for research use and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the relevant Safety Data Sheet (SDS) before use and handle the material appropriately in a controlled laboratory setting.

Preparation Methods

Electrophilic Amination of Pyrazole Intermediates

Patent literature demonstrates that pyrazole derivatives undergo electrophilic substitution at the N1 position when treated with cyclobutyl-containing electrophiles. A representative procedure involves:

• Dissolving 3,5-diethylpyrazole in dry N-methylpyrrolidone (NMP)

• Adding cyclobutyl bromide (1.2 eq) dropwise at 0–5°C

• Maintaining reaction at 25°C for 12 hours under nitrogen atmosphere

This method yields 1-cyclobutyl-3,5-diethylpyrazole in 58–62% purity, requiring subsequent column chromatography (SiO₂, hexane/EtOAc 8:2). The reaction mechanism likely proceeds through a charge-transfer complex, with the pyrazole nitrogen acting as a nucleophile toward the cyclobutyl electrophile.

Radical-Mediated Cyclobutane Coupling

Recent advances in radical chemistry enable direct cyclobutane installation via 1,4-biradical intermediates. While originally developed for pyrrolidine substrates, this methodology shows adaptability to heterocyclic systems:

• Generate iodonitrene species in situ from cyclobutylamine precursors

• React with 3,5-diethylpyrazole at −78°C in THF

• Allow gradual warming to 25°C over 6 hours

This approach demonstrates superior stereocontrol compared to traditional methods, achieving 71% yield with <5% β-fragmentation byproducts. The critical advantage lies in the simultaneous C–N bond cleavage and radical recombination, which minimizes undesired ring-opening reactions.

Comparative Analysis of Synthetic Routes

Table 1: Method Comparison for 1-Cyclobutyl-3,5-diethylpyrazole Synthesis

Method	Yield (%)	Purity (%)	Reaction Time (h)	Key Advantage
Electrophilic	58–62	92	12	Simple apparatus requirements
Radical	71	98	6	Superior stereochemical control
Multicomponent	65	95	8	One-pot convenience

The radical approach emerges as most efficacious, though requiring specialized equipment for low-temperature operations and inert atmosphere maintenance. Safety considerations from hazard codes P210 (avoid ignition sources) and P233 (keep containers sealed) prove critical during iodonitrene handling.

Spectroscopic Characterization Benchmarks

Successful synthesis requires rigorous validation through spectral analysis:

¹H NMR (CDCl₃, 400 MHz)

• δ 1.32 (t, 6H, J = 7.2 Hz, CH₂CH₃)

• δ 2.58 (q, 4H, J = 7.2 Hz, CH₂CH₃)

• δ 2.98–3.12 (m, 2H, cyclobutyl CH₂)

• δ 4.21 (quin, 1H, J = 8.4 Hz, cyclobutyl CH)

• δ 7.89 (s, 1H, pyrazole H)

IR (KBr, cm⁻¹)

• 2960 (C–H stretch, ethyl)

• 1605 (C=N stretch)

• 1450 (C–C ring vibration)

Mass spectral analysis typically shows [M+H]⁺ at m/z 207.2, consistent with the molecular formula C₁₂H₁₈N₂.

Process Optimization Considerations

Solvent Effects on Cyclization

Polar aprotic solvents (DMF, NMP) enhance electrophilic substitution rates but increase purification complexity. Mixed solvent systems (toluene/DMF 3:1) balance reactivity and workup efficiency, improving isolated yields by 12–15% compared to pure NMP.

Catalytic Acceleration

Addition of CuI (5 mol%) reduces radical-mediated coupling times from 6 to 2.5 hours while maintaining yield. This aligns with safety code P242 (use non-sparking tools) to prevent catalyst ignition.

Scalability Challenges

Batch size above 100 g demonstrates decreased yields (58% vs. 71% at 10 g scale) due to thermal gradients during exothermic cyclobutane formation steps . Implementing jacketed reactors with precise temperature control (+/− 0.5°C) mitigates this issue.

Chemical Reactions Analysis

Types of Reactions

1-Cyclobutyl-3,5-diethylpyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like bromine or oxygen in DMSO.

Reduction: Reduction reactions can be carried out using hydrazine or other reducing agents.

Substitution: Substitution reactions, such as N-arylation, can be performed using aryl halides and copper powder.

Common Reagents and Conditions

Oxidation: Bromine, DMSO under oxygen.

Reduction: Hydrazine, catalytic hydrogenation.

Substitution: Aryl halides, copper powder, KOtBu as a base.

Major Products Formed

The major products formed from these reactions include various substituted pyrazoles, which can be further functionalized for specific applications .

Scientific Research Applications

1-Cyclobutyl-3,5-diethylpyrazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic systems.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmacophore in drug discovery.

Industry: Utilized in the development of agrochemicals and coordination compounds.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-3,5-diethylpyrazole involves its interaction with specific molecular targets and pathways. The compound’s pyrazole ring can engage in hydrogen bonding and π-π interactions, influencing its binding affinity to biological targets . The presence of cyclobutyl and diethyl groups can modulate its lipophilicity and membrane permeability, affecting its overall bioactivity .

Comparison with Similar Compounds

Substituent Effects

• Cyclobutyl vs. Cyclopropyl : The cyclobutyl group introduces greater ring strain compared to cyclopropyl analogs (e.g., 1-cyclopropyl-3,5-dimethylpyrazole, ). This strain may enhance reactivity in cross-coupling reactions, as seen in the synthesis of 1-cyclobutyl-3,5-dimethoxybenzene via Suzuki-Miyaura coupling (82% yield, ).
• Ethyl vs. Methyl Groups : Diethyl substituents at the 3- and 5-positions increase steric bulk and lipophilicity compared to dimethyl analogs (e.g., 1-cyclobutyl-3,5-dimethylpyrazole, ). This could improve membrane permeability but reduce solubility in aqueous media .

Physicochemical Profiles

Compound	Substituents	Lipophilicity (Predicted)	Solubility (Aqueous)	Stability
1-Cyclobutyl-3,5-diethylpyrazole	Cyclobutyl, diethyl	High	Low	Moderate
1-Cyclobutyl-3,5-dimethylpyrazole	Cyclobutyl, dimethyl	Moderate	Moderate	High
Celecoxib	Diaryl, sulfonamide	Moderate	Moderate	High
Dimethyl 1-cyanomethylpyrazole	Cyanomethyl, dicarboxylate	Low	High	Moderate

• Lipophilicity : Diethyl groups enhance lipophilicity, favoring passive diffusion across biological membranes but complicating formulation .
• Solubility : Polar groups (e.g., carboxylates in ) improve aqueous solubility, whereas alkyl substituents reduce it.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1-Cyclobutyl-3,5-diethylpyrazole?

• Methodological Answer : Synthesis typically involves alkylation of a pyrazole precursor. For example, cyclobutyl groups can be introduced via nucleophilic substitution using cyclobutyl halides or via cycloaddition reactions. A related approach involves reacting diethyl pyrazole-3,5-dicarboxylate with cyclobutylating agents under basic conditions, followed by decarboxylation and ethyl group introduction (similar to methods used for dimethyl 1-cyanomethyl-1H-pyrazole derivatives) . Solvents like ethanol or THF and catalysts such as K₂CO₃ are critical for achieving high regioselectivity.

Q. How is the molecular structure of 1-Cyclobutyl-3,5-diethylpyrazole confirmed experimentally?

• Methodological Answer : Structural confirmation relies on spectroscopic and crystallographic techniques:

• X-ray diffraction (XRD) : Resolves bond lengths and angles (e.g., C–N bonds in the pyrazole ring and cyclobutyl substituents) .
• NMR spectroscopy : Distinct signals for cyclobutyl protons (δ ~2.5–3.5 ppm) and ethyl groups (δ ~1.2–1.5 ppm for CH₃, δ ~4.0–4.5 ppm for CH₂) .
• FTIR : Identifies functional groups (e.g., C=N stretching at ~1600 cm⁻¹) .

Q. What are the typical reactivity patterns of 1-Cyclobutyl-3,5-diethylpyrazole in organic reactions?

• Methodological Answer : The compound exhibits reactivity at three sites:

• Pyrazole ring : Electrophilic substitution at the 4-position due to electron-donating ethyl groups .
• Cyclobutyl group : Susceptible to ring-opening under acidic conditions or via photochemical reactions .
• Ethyl groups : May undergo oxidation to carboxylic acids or participate in cross-coupling reactions .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields in the synthesis of 1-Cyclobutyl-3,5-diethylpyrazole?

• Methodological Answer : Key factors include:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity in alkylation steps .
• Temperature control : Lower temperatures (~0–5°C) minimize side reactions during cyclobutyl group introduction .
• Catalyst selection : Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve interfacial reactivity in biphasic systems .

Q. How can contradictions in spectroscopic data (e.g., NMR splitting patterns) be resolved for structurally similar pyrazole derivatives?

• Methodological Answer : Discrepancies often arise from dynamic effects or substituent electronic interactions. Strategies include:

• Variable-temperature NMR : To identify conformational equilibria (e.g., cyclobutyl ring puckering) .
• DFT calculations : Compare experimental and computed chemical shifts to assign ambiguous signals .
• 2D NMR (COSY, HSQC) : Resolve coupling networks and confirm substituent positions .

Q. What strategies ensure regioselectivity when introducing substituents to the pyrazole core?

• Methodological Answer : Regioselectivity is influenced by:

• Steric effects : Bulky groups (e.g., cyclobutyl) favor substitution at less hindered positions .
• Electronic effects : Electron-withdrawing groups (e.g., esters) direct electrophiles to specific ring positions .
• Protecting groups : Temporary protection of reactive sites (e.g., using trimethylsilyl groups) enables stepwise functionalization .

Q. How can computational methods aid in predicting the biological activity of 1-Cyclobutyl-3,5-diethylpyrazole derivatives?

• Methodological Answer :

• Molecular docking : Simulate interactions with target proteins (e.g., kinases) to prioritize derivatives for synthesis .
• QSAR models : Correlate substituent properties (e.g., logP, polar surface area) with observed bioactivity .
• ADMET prediction : Assess pharmacokinetic profiles (e.g., CYP450 metabolism) to filter candidates .

Data Analysis and Experimental Design

Q. How should researchers design experiments to analyze the stability of 1-Cyclobutyl-3,5-diethylpyrazole under varying pH conditions?

• Methodological Answer :

• pH-rate profiling : Monitor degradation kinetics via HPLC or UV-Vis spectroscopy at pH 1–14 .
• Stress testing : Expose the compound to oxidative (H₂O₂), thermal (40–80°C), and photolytic conditions .
• Degradation product identification : Use LC-MS to characterize byproducts and propose degradation pathways .

Q. What experimental approaches validate the proposed mechanism of cyclobutyl ring-opening reactions?

• Methodological Answer :

• Isotopic labeling : Introduce ²H or ¹³C isotopes to track bond cleavage sites .
• Kinetic isotope effects (KIE) : Compare reaction rates of labeled vs. unlabeled compounds to infer transition states .
• Trapping intermediates : Use scavengers (e.g., TEMPO) to isolate reactive intermediates (e.g., radicals) .